2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide

• Molecular Formula: C16H14BrN3O3S
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H14BrN3O3S/c17-13-7-3-1-5-11(13)16(21)19-10-9-18-15-12-6-2-4-8-14(12)24(22,23)20-15/h1-8H,9-10H2,(H,18,20)(H,19,21)
• InChI Key: JKEWHQUNYWMXQO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCNC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting the activity of certain enzymes or proteins, such as COX-2 and NF-kB, which are involved in inflammation and cancer.
Biochemical and Physiological Effects
Studies have shown that 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. The compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and cell cycle arrest. Additionally, it has been reported to have anti-viral activity against herpes simplex virus type 1 (HSV-1).

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide in lab experiments is its ability to selectively target certain enzymes or proteins, which can help researchers gain a better understanding of their biological functions. However, one limitation is that the compound may not be suitable for certain experiments due to its potential toxicity and low solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties and explore its potential as a therapeutic agent for these conditions. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, research could be conducted to optimize the synthesis method of the compound and improve its solubility and bioavailability for use in lab experiments.

Synthesis Methods

The synthesis of 2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide involves the reaction of 2-bromo-N-(2-hydroxyethyl)benzamide with 2-aminobenzothiazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) in a suitable solvent. The reaction mixture is then stirred at room temperature for several hours, and the product is obtained after purification by column chromatography.

Scientific Research Applications

2-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide has shown potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. The compound has also been investigated for its potential as a fluorescent probe for detecting protein-protein interactions.